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Compound of Interest

Compound Name: Hydroxychloroquine Impurity F

Cat. No.: B105096

Introduction

This document provides a concise technical overview of Hydroxychloroquine Impurity F, a
known process-related impurity of the active pharmaceutical ingredient (API)
Hydroxychloroquine. Accurate identification and characterization of such impurities are critical
for regulatory compliance, ensuring drug safety, and maintaining the quality of pharmaceutical
formulations. This guide focuses on the fundamental physicochemical properties of
Hydroxychloroquine Impurity F, with a primary emphasis on its molecular weight.

Physicochemical Properties

The core identification parameters for Hydroxychloroquine Impurity F have been aggregated
from various chemical and pharmaceutical standard suppliers. The data is presented below for
clarity and ease of reference.

Data Presentation
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Parameter Value Citations

7-Chloro-4-[(2RS)-2-
IUPAC Name o o [1][2]
methylpyrrolidin-1-yl]jquinoline

7-chloro-4-(2-methyl-1-
Synonym . o [3]
pyrrolidinyl)-Quinoline

CAS Number 6281-58-9 [1II2[3141[516]171i8]
Molecular Formula C1aH15CIN2 (21415161 71i8]
Molecular Weight 246.74 g/mol [213][4]
Alternate MW Value 246.7 g/mol [1]6][7]

Experimental Protocols
Determination of Molecular Weight

The molecular weight of a chemical entity like Hydroxychloroquine Impurity F is determined
empirically through techniques such as mass spectrometry. A high-resolution mass
spectrometer (HRMS), like a Time-of-Flight (TOF) or Orbitrap analyzer, is typically employed.

General Workflow:

o Sample Preparation: A sample of the impurity is dissolved in a suitable solvent (e.g.,
Methanol[4]).

« lonization: The sample is introduced into the mass spectrometer and ionized, commonly
using Electrospray lonization (ESI).

e Mass Analysis: The instrument measures the mass-to-charge ratio (m/z) of the resulting ions
with high precision.

o Data Interpretation: The molecular formula is confirmed by comparing the accurate mass
measurement to the theoretical mass calculated from its elemental composition
(C14H15CIN2). The molecular weight is derived directly from this data.
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Logical Relationship Diagram

The following diagram illustrates the relationship between the parent drug, Hydroxychloroquine,
and the specified impurity.
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Hydroxychloroquine Impurity F

(C14H15CIN2)

Click to download full resolution via product page

Caption: Relationship between Hydroxychloroquine APl and Impurity F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Data Sheet: Hydroxychloroquine Impurity FJ.
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105096#molecular-weight-of-hydroxychloroquine-

impurity-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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